Cas no 2172365-65-8 (1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172365-65-8
• MF: C₉H₉F₈N₃O₃S
• MW: 391.238288640976
• CID: 6249670
• PubChem ID: 165859299
• Update Time: 2025-05-30

1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
• 2172365-65-8
• EN300-1277728

• Inchi： 1S/C9H9F8N3O3S/c1-23-3-2-20-6(24(18,21)22)4(8(12,13)14)5(19-20)7(10,11)9(15,16)17/h2-3H2,1H3,(H2,18,21,22)
• InChI Key： OYJSYMGURCMUPI-UHFFFAOYSA-N
• SMILES： S(C1=C(C(F)(F)F)C(C(C(F)(F)F)(F)F)=NN1CCOC)(N)(=O)=O

Computed Properties

• Exact Mass: 391.02368763g/mol
• Monoisotopic Mass: 391.02368763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.6Ų

Additional information on 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172365-65-8)

The compound 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172365-65-8) is a highly specialized sulfonamide derivative with a unique fluorinated pyrazole backbone. Its molecular structure incorporates multiple fluoroalkyl groups, including a pentafluoroethyl and a trifluoromethyl moiety, which contribute to its distinct physicochemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold.

Recent studies highlight the growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and membrane permeability. The 1H-pyrazole-5-sulfonamide core of this molecule aligns with trends in fragment-based drug design, a hot topic in AI-driven drug development. Researchers frequently search for "fluorinated pyrazole applications" or "sulfonamide derivatives in medicine," reflecting its relevance in cutting-edge science.

The 2-methoxyethyl side chain introduces polarity, making this compound soluble in organic solvents—a critical feature for formulation optimization. Analytical techniques like LC-MS and NMR are essential for characterizing its purity, as users often inquire about "CAS 2172365-65-8 synthesis" or "spectral data for fluorinated sulfonamides." These queries underscore the need for detailed technical documentation.

In material science, the compound’s thermal stability (attributed to its perfluorinated segments) sparks interest for high-performance polymer additives. Discussions on "fluoroalkylated heterocycles" in semiconductor coatings further demonstrate its interdisciplinary appeal. Regulatory-compliant handling protocols are emphasized, though it’s classified as non-hazardous under standard safety assessments.

Environmental persistence of polyfluorinated molecules remains a debated issue, linking this compound to broader "green chemistry" trends. Innovators explore "degradable fluorochemicals," positioning 2172365-65-8 as a case study for sustainable modifications. Patent analyses reveal its utility in crop protection agents, addressing searches like "pyrazole sulfonamide pesticides."

Future directions may involve structure-activity relationship (SAR) studies to optimize its pharmacokinetic profile. As computational chemistry tools advance, virtual screening of similar CAS-registered fluoropyrazoles could accelerate discovery pipelines. This aligns with industry searches for "next-gen fluorinated APIs" and underscores the compound’s role in modern R&D.